Cas no 1704202-45-8 ((2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid
• CAS No: 1704202-45-8
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 6087063
• PubChem ID: 106463344
• Update Time: 2025-05-20

(2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid
• 1704202-45-8
• EN300-1457141

• Inchi： 1S/C6H6BrN3O2/c1-10-4(2-3-5(11)12)6(7)8-9-10/h2-3H,1H3,(H,11,12)/b3-2+
• InChI Key： WRTATOLQRFWTDI-NSCUHMNNSA-N
• SMILES： BrC1=C(/C=C/C(=O)O)N(C)N=N1

Computed Properties

• Exact Mass: 230.96434g/mol
• Monoisotopic Mass: 230.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid

Introduction to (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic Acid (CAS No. 1704202-45-8)

(2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid, identified by its CAS number CAS No. 1704202-45-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid features a conjugated system consisting of an α,β-unsaturated carboxylic acid moiety linked to a brominated triazole ring. This unique arrangement contributes to its potential biological activity by allowing for multiple interactions with biological targets. The presence of the bromine atom and the methyl group on the triazole ring enhances its chemical reactivity, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing triazole derivatives. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a bromo-substituted triazole into the structure of (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid not only enhances its binding affinity to biological targets but also opens up possibilities for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The α,β-unsaturated carboxylic acid moiety is a well-known pharmacophore that can interact with various enzymes and receptors. By combining this moiety with the brominated triazole ring, researchers can create a molecule that is both structurally diverse and biologically active. This combination has the potential to lead to the discovery of new drugs that are more effective and have fewer side effects compared to existing treatments.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. The bromo-substituted triazole ring in (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)prop-2-enoic acid has been shown to play a crucial role in modulating its interactions with biological targets. This has led to increased interest in exploring similar compounds as potential candidates for drug development. The ability to fine-tune the structure of these molecules allows researchers to optimize their pharmacological properties and improve their therapeutic efficacy.

The synthesis of (2E)-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yli prop=2 enoic acid involves a multi-step process that requires careful control of reaction conditions. The key steps include the formation of the triazole ring followed by its functionalization with an acrylate group. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities, which is essential for both preclinical and clinical studies.

The pharmacological evaluation of (2E)-3-(4-bromo=1-methyl=1H=1 23-triazol=5-yli prop=2 enoic acid has revealed several interesting properties. In vitro studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors relevant to human health. For example, it has been found to inhibit enzymes involved in inflammation and pain signaling pathways. These findings suggest that this compound may have therapeutic potential in treating conditions such as arthritis and chronic pain.

In addition to its inhibitory activity, (CAS No. 170420=245=8) has also been shown to possess antioxidant properties. Reactive oxygen species (ROS) are known to play a role in various pathological processes, including oxidative stress-induced diseases. The antioxidant activity of this compound suggests that it may be able to protect cells from damage caused by ROS, thereby contributing to overall health and well-being.

The potential applications of (CAS No. 170420=245=8) extend beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for designing novel materials with unique properties. For instance, its ability to form stable complexes with metal ions makes it useful in developing metal organic frameworks (MOFs). These MOFs have applications in various fields, including catalysis and gas storage.

The future prospects for research on (CAS No: 1704202458) are promising. As our understanding of its structural and functional properties continues to grow, so does the potential for discovering new therapeutic applications. Researchers are actively investigating its interactions with biological targets at both the molecular and cellular levels. This ongoing research is expected to lead to the development of new drugs that can address unmet medical needs.

In conclusion, (CAS No: 1704202458) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents with improved efficacy and reduced side effects. As further research uncovers its full range of biological activities and applications, it is likely that this compound will play an increasingly important role in advancing human health.